BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-
Nitroanthracene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitroanthracene

Cat. No.: B1198904

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 3586-69-4

This technical guide provides a comprehensive overview of 2-Nitroanthracene, a nitro-
polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest in environmental and
toxicological research. This document details its chemical and physical properties, safety and
handling protocols, synthetic methodologies, and metabolic pathways.

Chemical and Physical Properties

2-Nitroanthracene is a yellow solid with the molecular formula C14aHoNO2.[1][2] Its properties

are summarized in the table below.
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Property Value Source
Molecular Weight 223.23 g/mol [1112][3]
Melting Point 180.5 °C [4]
Boiling Point 364.52 °C (estimate) [4]
Appearance Yellow-orange solid [5]
Solubility Insoluble in water [6]
LogP 3.901 (estimate) [7]
Vapor Pressure Not available

Density 1.1814 (estimate) [4]

Safety and Handling

2-Nitroanthracene is a hazardous substance and should be handled with appropriate
precautions in a laboratory setting.

GHS Hazard Information

Hazard Class Category

Acute toxicity, oral 4

Acute toxicity, inhalation 4

Specific target organ toxicity, single exposure 3 (Respiratory tract irritation)

Specific target organ toxicity, repeated exposure 1

This data is based on information for similar hazardous substances and may not be fully
comprehensive for 2-Nitroanthracene.

Experimental Protocol for Safe Handling

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


http://orgsyn.org/demo.aspx?prep=CV4P0711
https://www.organic-chemistry.org/synthesis/C1N/nitro-compounds.shtm
https://scispace.com/pdf/synthesis-of-2-methoxy-5-nitro9-10-anthraquinone-and-study-e3rvezauu0.pdf
https://downloads.regulations.gov/EPA-HQ-SFUND-1985-0002-0422/content.pdf
https://downloads.regulations.gov/EPA-HQ-SFUND-1985-0002-0422/content.pdf
https://pubmed.ncbi.nlm.nih.gov/24950458/
https://pubs.rsc.org/en/content/articlelanding/1965/jr/jr9650005377
https://biospectra.us/media/cyenjvxc/testing-methods.pdf
https://downloads.regulations.gov/EPA-HQ-SFUND-1985-0002-0422/content.pdf
https://www.benchchem.com/product/b1198904?utm_src=pdf-body
https://www.benchchem.com/product/b1198904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Eye Protection: Safety glasses or goggles must be worn.
o Lab Coat: A flame-retardant lab coat is required.

o Respiratory Protection: Work in a well-ventilated fume hood. If the substance is handled as a
powder, a respirator with a particulate filter is recommended.

Handling Procedures:

Always handle 2-Nitroanthracene within a certified chemical fume hood to minimize
inhalation exposure.

e Avoid generating dust. If working with a solid, use techniques that minimize aerosolization.

e Prevent contact with skin and eyes. In case of contact, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.[5]

o Keep the container tightly closed when not in use.

e Store in a cool, dry, and dark place away from incompatible materials such as oxidizing
agents.

Disposal:

o Dispose of 2-Nitroanthracene and any contaminated materials as hazardous chemical
waste in accordance with local, state, and federal regulations.

Synthesis and Analysis
Synthetic Pathway

The synthesis of 2-Nitroanthracene is typically achieved through the direct nitration of
anthracene. While various nitrating agents can be employed, a common method involves the
use of nitric acid in an acetic acid solvent.
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Caption: Synthetic workflow for 2-Nitroanthracene.

Experimental Protocol for Synthesis

The following is a generalized protocol for the synthesis of 2-Nitroanthracene based on
common nitration procedures for aromatic compounds. For a detailed procedure, refer to J.
Chem. Soc., 1965, 5377.

» Dissolution: Dissolve anthracene in glacial acetic acid in a round-bottom flask equipped with
a magnetic stirrer and a dropping funnel.

 Nitration: Cool the solution in an ice bath. Slowly add a solution of concentrated nitric acid in
glacial acetic acid dropwise while maintaining a low temperature to control the exothermic
reaction.

» Reaction: After the addition is complete, allow the mixture to stir at room temperature for a
specified period to ensure the reaction goes to completion.

« |solation: Pour the reaction mixture into ice water to precipitate the crude 2-
Nitroanthracene.

« Filtration: Collect the precipitate by vacuum filtration and wash with water until the filtrate is
neutral.

 Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic
acid) to obtain pure 2-Nitroanthracene.
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Analytical Methods

The purity and identity of 2-Nitroanthracene can be determined using standard analytical
techniques:

High-Performance Liquid Chromatography (HPLC): To assess purity.

Mass Spectrometry (MS): To confirm the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Infrared (IR) Spectroscopy: To identify functional groups.

Metabolism and Toxicity

2-Nitroanthracene is known to be a mutagen and a potential carcinogen. Its toxicity is linked to
its metabolic activation into reactive intermediates that can bind to DNA.

Metabolic Activation Pathway

The metabolic activation of 2-Nitroanthracene can occur through two primary pathways:
nitroreduction and ring oxidation.
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Caption: Metabolic activation of 2-Nitroanthracene.

The initial step in the primary metabolic activation pathway is the reduction of the nitro group,
catalyzed by nitroreductases, to form nitrosoanthracene and subsequently N-
hydroxyaminoanthracene. This N-hydroxyaminoanthracene is a reactive intermediate that can
form adducts with DNA, leading to mutations and potentially initiating carcinogenesis.

Alternatively, cytochrome P450 enzymes can oxidize the aromatic ring system to form
dihydrodiols. These metabolites can also undergo further metabolism and contribute to the
genotoxicity of 2-Nitroanthracene. Studies have shown that 2-Nitroanthracene is metabolized
by rat liver microsomes into several products, including trans-5,6-dihydrodiol and trans-7,8-
dihydrodiol. The mutagenicity of 2-Nitroanthracene is dependent on the metabolic reduction of
the nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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